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Compound of Interest

Compound Name: 3-Azido-4-methylpyridine

CAS No.: 55271-22-2

Cat. No.: B1657035

Get Quote

This technical guide provides a comprehensive analysis of the spectroscopic signature of 3-
Azido-4-methylpyridine, a heterocyclic compound of interest in medicinal chemistry and

materials science. For professionals in drug development and chemical research, a thorough

understanding of a molecule's spectroscopic properties is paramount for structural elucidation,

purity assessment, and reaction monitoring. This document offers an in-depth examination of

the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data for 3-Azido-4-methylpyridine. The protocols and interpretations presented herein are

grounded in established spectroscopic principles and data from analogous structures, providing

a robust framework for the characterization of this and similar molecules.

Molecular Structure and Spectroscopic Overview
3-Azido-4-methylpyridine is a substituted pyridine ring, a common scaffold in

pharmacologically active compounds. The introduction of an azido group at the 3-position and

a methyl group at the 4-position creates a unique electronic environment that is reflected in its

spectroscopic data.
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Caption: Molecular structure of 3-Azido-4-methylpyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules. For 3-Azido-4-methylpyridine, both ¹H and ¹³C NMR will provide critical

information about the electronic environment of the protons and carbons in the molecule.

Predicted ¹H NMR Spectral Data
The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons and the

methyl group protons. The chemical shifts are influenced by the electron-withdrawing nature of

the azido group and the pyridine nitrogen, and the electron-donating effect of the methyl group.

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Integration

H-2 8.2 - 8.4 Singlet (s) 1H

H-5 7.2 - 7.4 Doublet (d) 1H

H-6 8.3 - 8.5 Doublet (d) 1H

-CH₃ 2.3 - 2.5 Singlet (s) 3H

Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum will reveal the chemical environment of each carbon atom in the

molecule. The predicted chemical shifts are based on data from analogous substituted

pyridines.[1]
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Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-2 ~148

C-3 ~130

C-4 ~145

C-5 ~125

C-6 ~150

-CH₃ ~18

Experimental Protocol for NMR Data Acquisition
A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural

interpretation.

1. Sample Preparation:

Solvent Selection: Choose a deuterated solvent that ensures complete dissolution of the

sample. Deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) are suitable

choices.

Concentration: Prepare a solution with a concentration of 5-20 mg of 3-Azido-4-
methylpyridine in approximately 0.6-0.7 mL of the chosen deuterated solvent.

Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for

chemical shift referencing (0.00 ppm).

2. ¹H NMR Spectroscopy Parameters:

Spectrometer Frequency: Data should be acquired on a 300 MHz or higher field

spectrometer.

Acquisition Parameters:

Spectral Width: ~16 ppm
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Number of Scans: 16-64 scans to achieve a good signal-to-noise ratio.

Relaxation Delay: 1-5 seconds.

3. ¹³C NMR Spectroscopy Parameters:

Spectrometer Frequency: Acquired on the same instrument, typically at 75 MHz for a 300

MHz spectrometer.

Acquisition Parameters:

Proton Decoupling: Employed to simplify the spectrum.

Spectral Width: ~200-220 ppm.

Number of Scans: A larger number of scans (e.g., 1024 or more) is generally required due

to the lower natural abundance of ¹³C.

Caption: A typical workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying functional groups within a molecule. For 3-
Azido-4-methylpyridine, the characteristic vibrations of the azido group and the substituted

pyridine ring will be the most prominent features.

Expected IR Absorption Bands
The IR spectrum will be dominated by a strong absorption band corresponding to the

asymmetric stretching vibration of the azido group.
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Functional Group
Expected Absorption
Range (cm⁻¹)

Intensity

Azide (N₃) asymmetric stretch 2100 - 2160 Strong, Sharp

Aromatic C-H stretch 3000 - 3100 Medium

Aromatic C=C and C=N stretch 1400 - 1600 Medium to Strong

C-H bend (methyl) 1375 - 1450 Medium

The asymmetric stretching vibration of the azido group is a particularly useful diagnostic tool

due to its high intensity and characteristic position in a relatively uncongested region of the IR

spectrum.[2][3]

Experimental Protocol for IR Data Acquisition
1. Sample Preparation:

KBr Pellet Method: A small amount of the solid sample (1-2 mg) is finely ground with dry

potassium bromide (KBr) (100-200 mg). The mixture is then compressed under high

pressure to form a transparent pellet.

Thin Film Method: If the sample is a low-melting solid or an oil, a thin film can be prepared

between two salt plates (e.g., NaCl or KBr).

2. Data Acquisition:

Spectrometer: A Fourier-Transform Infrared (FTIR) spectrometer is used.

Background Spectrum: A background spectrum of the KBr pellet or empty salt plates is

recorded and automatically subtracted from the sample spectrum.

Spectral Range: The spectrum is typically scanned from 4000 to 400 cm⁻¹.

Number of Scans: 16 to 32 scans are usually co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is invaluable for confirming its identity.

Expected Mass Spectrum Data
The molecular formula of 3-Azido-4-methylpyridine is C₆H₆N₄, with a monoisotopic mass of

134.0592 g/mol .

Ion Expected m/z Interpretation

[M]⁺ 134 Molecular Ion

[M - N₂]⁺ 106 Loss of a nitrogen molecule

[M - N₃]⁺ 92 Loss of the azido radical

[C₅H₄N]⁺ 78 Pyridine fragment

The fragmentation pattern is expected to be dominated by the loss of a neutral nitrogen

molecule (N₂) from the azido group, a characteristic fragmentation for aryl azides.

Experimental Protocol for MS Data Acquisition
1. Ionization Method:

Electron Ionization (EI): A common technique that provides detailed fragmentation patterns.

Electrospray Ionization (ESI): A softer ionization technique that is useful for confirming the

molecular weight with minimal fragmentation.

2. Mass Analyzer:

A variety of mass analyzers can be used, including quadrupole, time-of-flight (TOF), or ion

trap instruments.

3. Data Acquisition:

The sample is introduced into the mass spectrometer, typically after separation by gas

chromatography (GC-MS) or liquid chromatography (LC-MS).
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The mass spectrum is recorded over a suitable m/z range (e.g., 50-200 amu).

[C₆H₆N₄]⁺˙
m/z = 134

[C₆H₆N₂]⁺˙
m/z = 106- N₂

[C₆H₅N]⁺˙
m/z = 92

- N₃

Click to download full resolution via product page

Caption: Expected primary fragmentation pathways for 3-Azido-4-methylpyridine in mass

spectrometry.

Conclusion
The spectroscopic characterization of 3-Azido-4-methylpyridine relies on a synergistic

application of NMR, IR, and MS techniques. The predicted ¹H and ¹³C NMR spectra provide a

detailed map of the carbon-hydrogen framework. The distinctive strong absorption of the azido

group in the IR spectrum serves as a key functional group identifier. Finally, mass spectrometry

confirms the molecular weight and provides insight into the molecule's stability and

fragmentation patterns. The experimental protocols and expected data presented in this guide

offer a comprehensive framework for researchers to confidently identify and characterize 3-
Azido-4-methylpyridine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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